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Compound of Interest

Compound Name: 3-formyl-1H-indole-5-carbonitrile

Cat. No.: B103104

Essential Safety and Handling Guide for 3-
formyl-1H-indole-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-formyl-1H-indole-5-carbonitrile (CAS RN: 17380-18-6).
Adherence to these guidelines is critical to ensure personal safety and maintain a secure
laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)

3-formyl-1H-indole-5-carbonitrile is a powdered substance that requires careful handling to
avoid exposure. The primary hazards include acute toxicity if swallowed, inhaled, or in contact
with skin, as well as potential for skin and eye irritation, and skin sensitization.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Equipment Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles if there

is a risk of splashing.

Protects eyes and face from
airborne powder and potential
splashes of solutions

containing the compound.

Skin and Body Protection

A flame-resistant lab coat is
required. Long pants and
closed-toe shoes must be worn

to cover all exposed skin.[1]

Prevents skin contact with the
chemical. Natural fiber clothing
is recommended over synthetic
fabrics.[1]

Hand Protection

Chemically resistant nitrile
gloves should be worn.[2] For
tasks with a higher risk of
exposure, double gloving is
recommended. Inspect gloves
for any holes before use and

change them frequently.[3]

Protects hands from direct
contact with the chemical.
Nitrile gloves offer good
resistance to a variety of
chemicals.[2][4]

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher-level respirator
should be used when handling
the powder outside of a

certified chemical fume hood.

Minimizes inhalation of the
powdered compound, which

can cause respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of 3-formyl-1H-indole-5-

carbonitrile in a laboratory setting.

1. Preparation and Engineering Controls:

e Ventilation: All handling of the solid compound should be performed in a certified chemical

fume hood to minimize inhalation exposure.

o Work Surface: Cover the work surface with disposable plastic-backed absorbent paper to

contain any spills.[5]
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o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

2. Weighing and Aliquoting:

« Handle the compound in a designated area within the fume hood.

o Use anti-static weighing paper or a weighing boat to prevent dispersal of the fine powder.
o Carefully transfer the desired amount of the compound, avoiding the creation of dust.

3. Dissolving the Compound:

e When preparing solutions, add the solid 3-formyl-1H-indole-5-carbonitrile to the solvent
slowly while stirring to prevent splashing.

o Keep the container covered as much as possible during the dissolution process.
4. Post-Handling Procedures:

o Decontamination: Thoroughly wipe down the work area, balance, and any equipment used
with a suitable solvent (e.g., 70% ethanol) and dispose of the cleaning materials as
hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[3]

Disposal Plan

Proper disposal of 3-formyl-1H-indole-5-carbonitrile and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Waste Type

Collection Procedure

Solid Waste

Collect unused 3-formyl-1H-indole-5-carbonitrile
powder and any contaminated disposable
materials (e.g., weighing paper, gloves,
absorbent paper) in a clearly labeled, sealed

container for hazardous solid waste.[1]

Liquid Waste

Solutions containing 3-formyl-1H-indole-5-
carbonitrile should be collected in a designated,
labeled, and sealed hazardous waste container.

Do not pour solutions down the drain.

Sharps Waste

Any contaminated needles, syringes, or other
sharp objects must be disposed of in a

designated sharps container.

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste contractor.[6]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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